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Compound of Interest

Compound Name: Bms 182264

CAS No.: 127749-54-6

Cat. No.: B1667163

Get Quote

Executive Directive: The "Zero-Release" Standard
BMS-182264 (CAS: 127749-54-6) is not a generic reagent; it is a high-affinity 5-HT1D receptor

agonist. In drug development, this compound is engineered for potency—specifically to induce

vasoconstriction and modulate neurotransmission.

The Critical Risk: Because this compound is designed to be biologically active at nanomolar

concentrations, standard dilution is insufficient for safety. If released into municipal water

systems (sewering), it poses a significant ecotoxicological risk to aquatic life, where

serotonergic systems are highly conserved.

Core Directive: BMS-182264 must be managed as a Non-Creditable Hazardous Waste

Pharmaceutical. Under no circumstances shall this compound be disposed of via sink drains or

standard trash.

Technical Identity & Hazard Assessment
Before handling, verify the compound identity against the following matrix to ensure you are

applying the correct protocol.
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Parameter Specification

Compound Name BMS-182264

CAS Number 127749-54-6

Chemical Class Indole derivative / Serotonin Receptor Agonist

Molecular Weight 269.34 g/mol

Target Receptor 5-HT1D (High Affinity), 5-HT1B (Moderate)

Primary Hazard Bioactive / Toxic.[1] Potent vasoconstrictor.

GHS Classification
Acute Tox. (Oral); Irritant (Eye/Skin); Aquatic

Chronic (Assumed based on class)

Operational Disposal Protocol
This protocol utilizes a "Segregate & Incinerate" strategy compliant with EPA Subpart P

(Management Standards for Hazardous Waste Pharmaceuticals).

Phase A: Solid Waste (The "Yellow Bin" Stream)
Applicability: Contaminated gloves, weigh boats, paper towels, and empty vials.

Trace Contamination: Items with visible dust or dried residue must be segregated from

general lab trash.

Containerization: Place all solid waste into a RCRA-compliant satellite accumulation

container (typically a yellow or black hazardous waste bin, distinct from biohazard red bags).

Labeling: The container must be labeled: "Hazardous Waste - Toxic - BMS-182264 Solid

Debris."

Disposal Path: High-temperature incineration (>1000°C).

Phase B: Liquid Waste (Stock Solutions & HPLC
Effluent)
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Applicability: Expired DMSO stocks, aqueous buffers containing BMS-182264.

Solvent Segregation:

DMSO/Methanol Stocks: Dispose of in the Halogenated/Non-Halogenated Organic

Solvent waste stream (depending on the solvent carrier).

Aqueous Solutions: Do NOT pour down the sink. Collect in a dedicated "Aqueous Toxic"

carboy.

Deactivation (Spill Only):

For minor spills, treat with 10% Sodium Hypochlorite (Bleach) for 30 minutes to oxidize the

indole structure before absorbing.

Note: Do not use bleach for bulk disposal of stock solutions, as this can generate

chlorinated byproducts. Incineration is preferred.

Phase C: Sharps
Applicability: Syringes used for animal dosing.

Immediate Containment: Place directly into a rigid, puncture-proof sharps container labeled

"Chemically Contaminated Sharps."

Processing: These must be incinerated, not autoclaved/landfilled, to ensure thermal

destruction of the chemical residue.

Decision Matrix & Workflow
The following diagram outlines the logical decision tree for disposing of BMS-182264.
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Waste Generation:
BMS-182264
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Figure 1: Decision matrix for segregating BMS-182264 waste streams to ensure thermal

destruction.

Regulatory & Safety Context
EPA "Sewer Ban" (40 CFR Part 266 Subpart P)
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In 2019, the EPA finalized regulations prohibiting the sewering of hazardous waste

pharmaceuticals. While BMS-182264 is a research compound, it falls under the definition of a

"potentially creditable" or "non-creditable" hazardous pharmaceutical waste depending on its

stage in your inventory.

Action: Ensure your facility's waste manifests explicitly list "Non-sewerable pharmaceutical

waste."

Emergency Response (Spills)
PPE: Double nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95/P100)

is recommended if handling powder.

Containment: Cover liquid spills with absorbent pads.

Neutralization: Wipe the area with 10% bleach, followed by water. Dispose of all cleanup

materials as Solid Hazardous Waste (Phase A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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